Triethylstannanylium;chloride
Triethylstannanylium;chloride
Brand Name:
Vulcanchem
CAS No.:
994-31-0
VCID:
VC0036597
InChI:
InChI=1S/3C2H5.ClH.Sn/c3*1-2;;/h3*1H2,2H3;1H;/q;;;;+1/p-1
SMILES:
CC[Sn](CC)(CC)Cl
Molecular Formula:
C6H15ClSn
Molecular Weight:
241.34 g/mol
Triethylstannanylium;chloride
CAS No.: 994-31-0
Main Products
VCID: VC0036597
Molecular Formula: C6H15ClSn
Molecular Weight: 241.34 g/mol
CAS No. | 994-31-0 |
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Product Name | Triethylstannanylium;chloride |
Molecular Formula | C6H15ClSn |
Molecular Weight | 241.34 g/mol |
IUPAC Name | chloro(triethyl)stannane |
Standard InChI | InChI=1S/3C2H5.ClH.Sn/c3*1-2;;/h3*1H2,2H3;1H;/q;;;;+1/p-1 |
Standard InChIKey | PIMYDFDXAUVLON-UHFFFAOYSA-M |
SMILES | CC[Sn](CC)(CC)Cl |
Canonical SMILES | CC[Sn+](CC)CC.[Cl-] |
Synonyms | TRIETHYLTIN CHLORIDE;Chlorotriethyl stannane;chlorotriethyl-stannan;Chlorotriethyltin;Tin, triethyl-, chloride;Triaethylzinnchlorid;Triethylchlorostannane;Triethylchlorotin |
Reference | 1: Brand A, Leibfritz D, Wolburg H, Richter-Landsberg C. Interactions of triethyltin-chloride (TET) with the energy metabolism of cultured rat brain astrocytes: studies by multinuclear magnetic resonance spectroscopy. Neurochem Res. 1997 Feb;22(2):123-31. PubMed PMID: 9016837. 2: Linee P, Hennon MC. [Cerebral edema induced by triethyltin chloride in the rat: applications to the study of anti-cerebral edema substances]. J Pharmacol. 1986 Jul-Sep;17(3):364-8. French. PubMed PMID: 3795983. 3: Bentue-Ferrer D, Reymann JM, Van den Driessche J, Allain H, Bagot H. Effect of triethyltin chloride on the central aminergic neurotransmitters and their metabolites: relationship with pathophysiology of aging. Exp Aging Res. 1985 Autumn-Winter;11(3-4):137-41. PubMed PMID: 2416571. |
PubChem Compound | 13820 |
Last Modified | Nov 12 2021 |
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